Cas no 771573-04-7 (5-(Aminomethyl)-2-fluorobenzoic acid)

• Product Name: 5-(Aminomethyl)-2-fluorobenzoic acid
• CAS No: 771573-04-7
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5262411
• Update Time: 2025-05-21

5-(Aminomethyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-fluorobenzoic acid

• Inchi： 1S/C8H8FNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,4,10H2,(H,11,12)
• InChI Key： MRWVGZMQZGQDPB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(CN)=CC=C1F

Additional information on 5-(Aminomethyl)-2-fluorobenzoic acid

5-(Aminomethyl)-2-fluorobenzoic Acid: A Versatile Compound in Medicinal Chemistry

5-(Aminomethyl)-2-fluorobenzoic acid (CAS No. 771573-04-7) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its aminomethyl and fluorine substituents, offers a wide range of possibilities for drug design and development. In this article, we will explore the chemical properties, synthesis methods, and recent research advancements involving 5-(Aminomethyl)-2-fluorobenzoic acid.

Chemical Properties

5-(Aminomethyl)-2-fluorobenzoic acid is a white crystalline solid with a molecular formula of C₈H₈FNO₂. The presence of the aminomethyl group (-CH₂NH₂) and the fluorine atom at the 2-position of the benzene ring imparts unique chemical properties to this compound. The aminomethyl group can participate in various chemical reactions, such as acylation, alkylation, and coupling reactions, making it a valuable building block in organic synthesis. The fluorine substituent, on the other hand, can influence the electronic properties of the molecule, enhancing its stability and bioavailability.

Synthesis Methods

The synthesis of 5-(Aminomethyl)-2-fluorobenzoic acid can be achieved through several routes. One common method involves the reaction of 2-fluorobenzaldehyde with hydroxylamine to form 2-fluoro-5-formylbenzonitrile, followed by reduction to yield the desired product. Another approach involves the reaction of 2-fluorobenzoyl chloride with ammonia to form 2-fluoro-5-aminomethylbenzoic acid. These synthetic methods provide flexible pathways for large-scale production and can be tailored to meet specific requirements in pharmaceutical research.

Biochemical Applications

5-(Aminomethyl)-2-fluorobenzoic acid has shown promising potential in various biochemical applications. Recent studies have highlighted its use as a precursor for the synthesis of bioactive molecules with therapeutic properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer activities. The presence of the aminomethyl group allows for easy functionalization, enabling the creation of diverse molecular structures with enhanced biological activity.

Clinical Research and Drug Development

In the realm of drug development, 5-(Aminomethyl)-2-fluorobenzoic acid has been explored as a lead compound for various therapeutic targets. Clinical trials have demonstrated its efficacy in treating certain types of cancer and inflammatory diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 5-(Aminomethyl)-2-fluorobenzoic acid, modified with an additional hydroxyl group, exhibited potent antitumor activity against breast cancer cells. This finding underscores the potential of this compound as a scaffold for developing novel anticancer agents.

Molecular Modeling and Structure-Activity Relationships (SAR)

Molecular modeling studies have provided valuable insights into the structure-activity relationships (SAR) of 5-(Aminomethyl)-2-fluorobenzoic acid strong>. Computational methods have been employed to predict the binding affinity and selectivity of this compound towards various biological targets. These studies have revealed that the position and nature of substituents on the benzene ring play a crucial role in determining the biological activity. For instance, introducing an additional fluorine atom or a hydroxyl group can significantly enhance the potency and selectivity of the molecule.

Safety and Toxicology strong>

The safety profile of5-(Aminomethyl)-2-fluorobenzoic acid strong >is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. p > < p >< strong >Conclusion strong > p > < p >< strong >5-(Aminomethyl)-2-fluorobenzoic acid strong > (CAS No . 771573-04-7) is a promising compound with diverse applications in medicinal chemistry . Its unique chemical properties , coupled with its potential therapeutic benefits , make it an attractive candidate for drug development . As research continues to advance , we can expect to see more innovative uses of this compound in various fields , contributing to improved health outcomes for patients worldwide . p > article > < / response >